Cas no 74802-03-2 (7-Isothiocyanato-4-methyl-2H-chromen-2-one)

• Product name: 7-Isothiocyanato-4-methyl-2H-chromen-2-one
• CAS No: 74802-03-2
• MF: C₁₁H₇NO₂S
• MW: 217.243781328201
• MDL: MFCD09971937
• CID: 3046934
• PubChem ID: 15333927

7-Isothiocyanato-4-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 7-Isothiocyanato-4-methyl-2H-chromen-2-one
• 74802-03-2
• ALBB-003066
• STK502581
• BBL017951
• 7-isothiocyanato-4-methylchromen-2-one
• VS-06610
• AKOS005171121
• MFCD09971937
• H22513

• MDL： MFCD09971937
• Inchi： InChI=1S/C11H7NO2S/c1-7-4-11(13)14-10-5-8(12-6-15)2-3-9(7)10/h2-5H,1H3
• InChI Key： RZODWTHSAMFLEZ-UHFFFAOYSA-N
• SMILES： CC1=CC(=O)OC2=C1C=CC(=C2)N=C=S

Computed Properties

• Exact Mass: 217.01974964g/mol
• Monoisotopic Mass: 217.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 70.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 7-Isothiocyanato-4-methyl-2H-chromen-2-one

Comprehensive Overview of 7-Isothiocyanato-4-methyl-2H-chromen-2-one (CAS No. 74802-03-2)

7-Isothiocyanato-4-methyl-2H-chromen-2-one (CAS No. 74802-03-2) is a specialized organic compound belonging to the coumarin derivative family. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and material science. The presence of both isothiocyanate and coumarin moieties in its structure makes it a versatile intermediate for synthesizing more complex molecules.

One of the most frequently searched questions about 7-Isothiocyanato-4-methyl-2H-chromen-2-one revolves around its synthesis and reactivity. Researchers often explore how the isothiocyanate group can be utilized in click chemistry or as a labeling agent in biochemical studies. The compound's chromen-2-one backbone also contributes to its fluorescence properties, making it a candidate for developing fluorescent probes or sensors. These attributes align with the growing interest in bioimaging and diagnostic tools, which are hot topics in modern scientific research.

In the pharmaceutical industry, 7-Isothiocyanato-4-methyl-2H-chromen-2-one is often discussed in the context of drug discovery and medicinal chemistry. Its structural features allow for easy modification, enabling the creation of derivatives with enhanced bioactivity. For instance, coumarin derivatives are known for their antioxidant, anti-inflammatory, and antimicrobial properties, which are highly sought after in the development of new therapeutics. This compound's potential role in addressing antibiotic resistance or chronic diseases is a subject of ongoing investigation.

From an industrial perspective, 7-Isothiocyanato-4-methyl-2H-chromen-2-one is valued for its applicability in material science. Its ability to form stable bonds with other functional groups makes it useful in designing advanced polymers or coatings with specific properties, such as UV resistance or biodegradability. These applications are particularly relevant in the context of sustainable development and green chemistry, which are trending topics in both academic and industrial circles.

Another area of interest is the compound's potential role in agricultural chemistry. Researchers are exploring how 7-Isothiocyanato-4-methyl-2H-chromen-2-one and its derivatives can be used to develop eco-friendly pesticides or plant growth regulators. With increasing global focus on food security and sustainable farming, this compound could contribute to innovative solutions for crop protection and yield improvement.

In summary, 7-Isothiocyanato-4-methyl-2H-chromen-2-one (CAS No. 74802-03-2) is a multifaceted compound with broad applicability across multiple disciplines. Its unique chemical structure and reactivity make it a valuable tool for researchers and industries alike. Whether in drug development, material innovation, or agricultural advancements, this compound continues to inspire new discoveries and applications, reflecting its importance in contemporary scientific and industrial landscapes.